6-fluoro-1-(3-methoxybenzyl)-3-tosylquinolin-4(1H)-one

• IUPAC Name: 6-fluoro-1-[(3-methoxyphenyl)methyl]-3-(4-methylphenyl)sulfonylquinolin-4-one
• InChI: InChI=1S/C24H20FNO4S/c1-16-6-9-20(10-7-16)31(28,29)23-15-26(14-17-4-3-5-19(12-17)30-2)22-11-8-18(25)13-21(22)24(23)27/h3-13,15H,14H2,1-2H3
• InChI Key: CRMMAEOJIDKJSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC4=CC(=CC=C4)OC
• Molecular Formula: C24H20FNO4S
• Molecular Weight: 437.5 g/mol

Description

6-fluoro-1-(3-methoxybenzyl)-3-tosylquinolin-4(1H)-one is a synthetic compound that belongs to the quinoline class of molecules. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Antimycobacterial Activity

6-Fluoro-1-(3-methoxybenzyl)-3-tosylquinolin-4(1H)-one and its derivatives have shown promising antimycobacterial activity. For example, a study reported the synthesis of similar compounds which demonstrated significant activity against Mycobacterium tuberculosis, including multi-drug resistant strains (Senthilkumar et al., 2008). This highlights the potential of such compounds in the treatment of tuberculosis.

Fluorescence Properties for Biomedical Analysis

These compounds have unique fluorescence properties that are valuable in biomedical analysis. For instance, one study identified a compound with strong fluorescence in a wide pH range, which is stable against light and heat, making it suitable as a fluorescent labeling reagent in various biomedical applications (Hirano et al., 2004).

Antifungal Activity

Certain derivatives of 6-fluoro-1-(3-methoxybenzyl)-3-tosylquinolin-4(1H)-one exhibit notable antifungal activities. A study synthesized and tested such compounds, finding them effective against a range of fungi (Xu et al., 2007). This indicates potential applications in developing antifungal agents.

Development of Antitumor Agents

Research into these compounds has also extended to the development of antitumor agents. A study synthesized novel derivatives and evaluated them for cytotoxic activity against tumor cell lines, finding significant inhibitory activity (Chou et al., 2010). This suggests the potential of these compounds in cancer therapy.

Crystal Engineering and Structural Studies

The structural features of these compounds, particularly involving fluorine, are of interest in crystal engineering. Studies have examined their packing features and intermolecular interactions, providing insights that are important in the design of new materials (Choudhury et al., 2006).

Synthesis and Drug Discovery

Efficient synthesis of these compounds is critical for their application in drug discovery. Studies have developed improved synthetic routes, contributing to quicker supply and potentially facilitating their use in medicinal chemistry (Nishimura et al., 2016).